1. Home
  2. Product
  3. 2-[(cyclohexylcarbonyl)amino]-N-(2-furylmethyl)benzamide
2-[(cyclohexylcarbonyl)amino]-N-(2-furylmethyl)benzamide 2-[(cyclohexylcarbonyl)amino]-N-(2-furylmethyl)benzamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0992329
InChI: InChI=1S/C19H22N2O3/c22-18(14-7-2-1-3-8-14)21-17-11-5-4-10-16(17)19(23)20-13-15-9-6-12-24-15/h4-6,9-12,14H,1-3,7-8,13H2,(H,20,23)(H,21,22)
SMILES: C1CCC(CC1)C(=O)NC2=CC=CC=C2C(=O)NCC3=CC=CO3
Molecular Formula: C19H22N2O3
Molecular Weight: 326.4 g/mol

2-[(cyclohexylcarbonyl)amino]-N-(2-furylmethyl)benzamide

CAS No.:

Cat. No.: VC0992329

Molecular Formula: C19H22N2O3

Molecular Weight: 326.4 g/mol

* For research use only. Not for human or veterinary use.

2-[(cyclohexylcarbonyl)amino]-N-(2-furylmethyl)benzamide -

Specification

Molecular Formula C19H22N2O3
Molecular Weight 326.4 g/mol
IUPAC Name 2-(cyclohexanecarbonylamino)-N-(furan-2-ylmethyl)benzamide
Standard InChI InChI=1S/C19H22N2O3/c22-18(14-7-2-1-3-8-14)21-17-11-5-4-10-16(17)19(23)20-13-15-9-6-12-24-15/h4-6,9-12,14H,1-3,7-8,13H2,(H,20,23)(H,21,22)
Standard InChI Key TUPODPRJKNTXCJ-UHFFFAOYSA-N
SMILES C1CCC(CC1)C(=O)NC2=CC=CC=C2C(=O)NCC3=CC=CO3
Canonical SMILES C1CCC(CC1)C(=O)NC2=CC=CC=C2C(=O)NCC3=CC=CO3

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19